molecular formula C10H18O B8664045 4-Methylcyclohexyl ethyl ketone

4-Methylcyclohexyl ethyl ketone

Cat. No. B8664045
M. Wt: 154.25 g/mol
InChI Key: UAYNQGANCONQDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methylcyclohexyl ethyl ketone is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methylcyclohexyl ethyl ketone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methylcyclohexyl ethyl ketone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Methylcyclohexyl ethyl ketone

Molecular Formula

C10H18O

Molecular Weight

154.25 g/mol

IUPAC Name

1-(4-methylcyclohexyl)propan-1-one

InChI

InChI=1S/C10H18O/c1-3-10(11)9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3

InChI Key

UAYNQGANCONQDQ-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1CCC(CC1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 44 g (0.3 mol) of the alcohol of Example 1 in 200 ml of methyl tert-butyl ether (MTBE) was treated at not more than 20° C. with a solution of 42.9 g of Na2Cr2O7*2H2O in 210 ml of water and 35 ml of concentrated H2SO4. After the mixture had been stirred for approximately 16 hours at 20-25° C., the phases were separated and the aqueous phase was extracted with MTBE. After washing with water and drying, the combined organic phases [lacuna] distilled. The distillation gave 34.3 g of 4-methylcyclohexyl ethyl ketone as a colorless oil of b.p.50 of 114-116° C. According to 13C NMR analysis, the ratio between the cis and trans isomers in the mixture amounted to approximately 30:70.
Quantity
44 g
Type
reactant
Reaction Step One
[Compound]
Name
Na2Cr2O7
Quantity
42.9 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
210 mL
Type
solvent
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step Two

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